BENG“@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistics for Handling cis-
Pinane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: cis-Pinane

Cat. No.: B1246623

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides immediate, essential
safety and logistical information for the handling of cis-Pinane, including operational protocols
and disposal plans, to build a foundation of trust and value beyond the product itself.

Quantitative Data Summary

The following table summarizes key quantitative data for cis-Pinane, crucial for safe handling
and experimental planning.
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Property

Value

Source

GHS Classification

Flammable liquids, Category 3;
Aspiration hazard, Category 1;
Acute toxicity, oral, Category 4;
Skin corrosion/irritation,
Category 2; Serious eye
damage/eye irritation,
Category 2A; Specific target
organ toxicity, single exposure;
Respiratory tract irritation,
Category 3

[1](2]

Signal Word

Danger

[1]3]

Hazard Statements

H226: Flammable liquid and
vapour. H302: Harmful if
swallowed. H304: May be fatal
if swallowed and enters
airways. H315: Causes skin
irritation. H319: Causes
serious eye irritation. H335:

May cause respiratory

[1](2]

irritation.
Flash Point ~45 °C [4]
Boiling Point ~170 °C [4]
ACGIH TLV 50 ppm (205 mg/m3) TWA [4]
Solubility Insoluble in water; Soluble in (4]

organic solvents.

Experimental Protocol: Safe Handling of cis-Pinane

This protocol provides a step-by-step guide for the safe handling of cis-Pinane in a laboratory

setting.

1. Preparation and Engineering Controls:
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Work in a well-ventilated area, preferably within a chemical fume hood.[5]

Ensure that an emergency eyewash station and safety shower are readily accessible.

Use explosion-proof electrical, ventilating, and lighting equipment.[1][3]

All equipment used for transferring cis-Pinane should be properly grounded and bonded to
prevent static discharge.[1][3]

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No
smoking in the handling area.[1][3]

. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[1][6] A face shield may be necessary for splash
protection.[7]

Skin Protection: Wear chemical-resistant gloves (e.g., Nitrile rubber) and fire/flame resistant,
impervious clothing.[1][4][7] Ensure gloves are regularly inspected and replaced.

Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a
full-face respirator with appropriate cartridges.[1][6]

Footwear: Wear closed-toe, chemical-resistant shoes.[8][9]

. Handling Procedure:

Avoid contact with skin and eyes.[2]

Avoid inhalation of vapor or mist.[2][6]

Use non-sparking tools when opening or handling containers.[1][3]

Keep containers tightly closed when not in use.[1][3]

. Storage:
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o Store in a cool, dry, dark, and well-ventilated place.[1][3][5]

o Keep containers tightly sealed.[5]

o Store away from incompatible materials, particularly strong oxidizing agents.[1][4]
o Store in a locked-up area.[1][3]

5. Accidental Release Measures:

e Remove all sources of ignition.[5][6]

o Evacuate personnel to a safe area.[6]

o Use personal protective equipment during cleanup.[5][6]

e Absorb the spill with a non-combustible material such as dry earth or sand and transfer it to a
suitable, closed container for disposal.[5]

e Prevent the spill from entering drains or waterways.[2][3]
6. First Aid:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Consult a
physician.[2][3]

 In Case of Skin Contact: Immediately take off all contaminated clothing. Wash the affected
area with soap and plenty of water. Consult a physician if irritation persists.[2][3]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[2][3]

 |If Swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor.[1][3]

Disposal Plan

1. Waste Collection:
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o Collect surplus and non-recyclable cis-Pinane solutions in a designated, labeled, and sealed
container.

2. Professional Disposal:

» Dispose of the contents and the container at an approved waste disposal plant.[1]

o Contact a licensed professional waste disposal service to dispose of this material.[2]
e Do not discharge into drains, sewers, or the environment.[3]

3. Contaminated Packaging:

o Contaminated packaging should be disposed of as an unused product in accordance with
local regulations.[2]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of cis-Pinane, from
preparation to disposal.
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Caption: Workflow for the safe handling of cis-Pinane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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